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Compound of Interest

Compound Name: Thiamylal

Cat. No.: B1683129

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the intraperitoneal (IP)
administration of thiamylal for anesthesia and euthanasia in rats. The protocols are based on
published scientific literature and established guidelines for animal research.

Data Presentation

Table 1: Intraperitoneal Thiamylal Dosage and Effects in
Rats
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ble 2: Physioloaical : hetized Rats

Parameter

Normal Range (Awake)

Acceptable Range
(Anesthetized)

Respiratory Rate

70-115 breaths/min

35-60 breaths/min

Heart Rate

250-450 beats/min

200-350 beats/min

Rectal Temperature

35.9-37.5°C (96.6-99.5°F)

35.0-37.0°C (95.0-98.6°F)
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Experimental Protocols
Protocol 1: Preparation of Thiamylal Sodium Solution

Materials:

Thiamylal Sodium powder

Sterile Water for Injection or sterile 0.9% saline
Sterile vials

Syringes and needles (various sizes)

Vortex mixer

Procedure:

For Euthanasia (25 mg/mL solution): Aseptically reconstitute Thiamylal Sodium powder with
the accompanying Sterile Water for Injection or sterile saline to a final concentration of 25
mg/mL.[2]

For Anesthesia (Recommended 10 mg/mL solution): To ensure accurate dosing and
minimize the risk of irritation, a lower concentration is recommended for anesthetic
procedures. Aseptically reconstitute Thiamylal Sodium powder with sterile 0.9% saline to a
final concentration of 10 mg/mL.

Ensure the powder is completely dissolved by gentle swirling or vortexing.
Label the vial with the drug name, concentration, date of preparation, and initials.

Store the reconstituted solution according to the manufacturer's instructions, typically
protected from light.

Protocol 2: Intraperitoneal Anesthesia in Rats

Materials:

o Rat of appropriate weight and strain
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Prepared Thiamylal Sodium solution (10 mg/mL)

Appropriately sized syringe (e.g., 1 mL or 3 mL) and needle (23-25 gauge)

Heating pad

Ophthalmic ointment

Monitoring equipment (rectal thermometer, stethoscope or pulse oximeter)
Procedure:
e Pre-Anesthetic Preparation:

o Acclimatize the rat to the laboratory environment for at least 48 hours prior to the
procedure.

o Withhold food for 2-4 hours before anesthesia if necessary for the experimental
procedure, but do not withhold water.

o Weigh the rat accurately on the day of the procedure to calculate the correct dose.
e Dosage Calculation:

o Calculate the required volume of thiamylal solution based on the desired dosage (20-60
mg/kg) and the concentration of the solution (10 mg/mL).

o Example for a 300g rat at 40 mg/kg:
» Dose = 0.3 kg *40 mg/kg =12 mg
= Volume =12 mg /10 mg/mL=1.2 mL
e Administration:

o Restrain the rat firmly but gently in a supine position with the head tilted slightly
downwards.

o Locate the injection site in the lower right abdominal quadrant to avoid the cecum.
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o Insert the needle at a 15-30 degree angle into the peritoneal cavity. Aspirate briefly to
ensure the needle has not entered the bladder or intestines.

o Inject the calculated volume of thiamylal solution smoothly.

e Induction and Monitoring:

o Place the rat in a clean, warm cage and observe for the loss of the righting reflex, which
indicates the onset of anesthesia.

o Once the rat is anesthetized, apply ophthalmic ointment to both eyes to prevent corneal
drying.

o Place the rat on a heating pad to maintain body temperature between 35.0-37.0°C.

o Monitor the depth of anesthesia by assessing the pedal withdrawal reflex (toe pinch). The
absence of a response indicates a surgical plane of anesthesia.

o Monitor respiratory rate and heart rate every 5-10 minutes.

e Recovery:

[¢]

After the procedure, continue to monitor the rat on the heating pad until it regains the
righting reflex.

o

Provide supportive care, including subcutaneous fluids if the procedure was lengthy.

[e]

House the rat individually until it is fully mobile to prevent injury from cage mates.

o

Provide easy access to food and water.

Protocol 3: Euthanasia with Intraperitoneal Thiamylal

Materials:
e Rat to be euthanized

o Prepared Thiamylal Sodium solution (25 mg/mL)
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o Appropriately sized syringe and needle (23 gauge)
Procedure:
o Dosage Calculation:
o Calculate the required volume for a 150 mg/kg dose.[1][2]
o Example for a 300g rat:
» Dose = 0.3 kg * 150 mg/kg = 45 mg
= Volume =45 mg /25 mg/mL=1.8 mL
o Administration:
o Follow the same intraperitoneal injection procedure as described in Protocol 2.
» Confirmation of Death:
o Observe the rat for the cessation of breathing and heartbeat.

o Confirm death by a secondary method, such as cervical dislocation or thoracotomy, after
the absence of vital signs is confirmed.

Visualizations

Mechanism of Action of Thiamylal

Thiamylal Increases Cl- influx

Chloride (Cl-) Channel

(Thiobarbiturate)

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://research.iu.edu/policies/animal-care/lar-guidelines/anesthesia-analgesia-guidelines-rats.html
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-rats/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Thiamylal's mechanism of action.

Experimental Workflow for IP Anesthesia
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Caption: Workflow for IP anesthesia in rats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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